![molecular formula C19H24N6O2 B224054 N-[(Z)-benzylideneamino]-2,6-dimorpholin-4-ylpyrimidin-4-amine](/img/structure/B224054.png)
N-[(Z)-benzylideneamino]-2,6-dimorpholin-4-ylpyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(Z)-benzylideneamino]-2,6-dimorpholin-4-ylpyrimidin-4-amine is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to a class of compounds known as pyrimidines and has a molecular formula of C23H27N7O2.
Mechanism of Action
The mechanism of action of N-[(Z)-benzylideneamino]-2,6-dimorpholin-4-ylpyrimidin-4-amine is not fully understood. However, it is believed to act through the inhibition of specific enzymes and receptors, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. These include anti-inflammatory, analgesic, antitumor, and antiviral activities. Additionally, this compound has been shown to modulate the immune system and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[(Z)-benzylideneamino]-2,6-dimorpholin-4-ylpyrimidin-4-amine in lab experiments is its potency and selectivity. This compound exhibits high inhibitory activity against specific enzymes and receptors, making it a valuable tool for drug discovery and development. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-[(Z)-benzylideneamino]-2,6-dimorpholin-4-ylpyrimidin-4-amine. One area of interest is the development of novel drugs based on this compound. Another area of research is the elucidation of its mechanism of action, which could lead to the discovery of new targets for drug development. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo.
Synthesis Methods
The synthesis of N-[(Z)-benzylideneamino]-2,6-dimorpholin-4-ylpyrimidin-4-amine can be achieved through several methods. One of the most commonly used methods involves the reaction of 2,6-dimorpholino-4-chloropyrimidine with benzaldehyde in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization or column chromatography.
Scientific Research Applications
N-[(Z)-benzylideneamino]-2,6-dimorpholin-4-ylpyrimidin-4-amine has been extensively studied for its potential applications in drug discovery and development. Several studies have shown that this compound exhibits potent inhibitory activity against a range of enzymes and receptors, including protein kinases and phosphodiesterases.
properties
Molecular Formula |
C19H24N6O2 |
---|---|
Molecular Weight |
368.4 g/mol |
IUPAC Name |
N-[(Z)-benzylideneamino]-2,6-dimorpholin-4-ylpyrimidin-4-amine |
InChI |
InChI=1S/C19H24N6O2/c1-2-4-16(5-3-1)15-20-23-17-14-18(24-6-10-26-11-7-24)22-19(21-17)25-8-12-27-13-9-25/h1-5,14-15H,6-13H2,(H,21,22,23)/b20-15- |
InChI Key |
CZGWXYLLXFDESJ-HKWRFOASSA-N |
Isomeric SMILES |
C1COCCN1C2=NC(=NC(=C2)N/N=C\C3=CC=CC=C3)N4CCOCC4 |
SMILES |
C1COCCN1C2=CC(=NC(=N2)N3CCOCC3)NN=CC4=CC=CC=C4 |
Canonical SMILES |
C1COCCN1C2=NC(=NC(=C2)NN=CC3=CC=CC=C3)N4CCOCC4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.